Cas no 4747-84-6 (Ethanol, 2-isocyanato-)
Ethanol, 2-isocyanato- structure
Product Name:Ethanol, 2-isocyanato-
CAS No:4747-84-6
MF:C3H5NO2
MW:87.077300786972
CID:1518227
Update Time:2024-08-23
Ethanol, 2-isocyanato- Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-isocyanato-
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- Inchi： 1S/C3H5NO2/c5-2-1-4-3-6/h5H,1-2H2
- InChI Key： LCANECIWPMDASZ-UHFFFAOYSA-N
- SMILES： C(O)CN=C=O
Computed Properties
- Exact Mass: 87.03205
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Boiling Point: 164.1±23.0 °C(Predicted)
- PSA: 49.66
- pka: 14.24±0.10(Predicted)
Ethanol, 2-isocyanato- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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